1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanoic acid ethyl ester

• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• IUPAC Name: ethyl 6-(1,3-dioxoisoindol-2-yl)hexanoate
• InChI: InChI=1S/C16H19NO4/c1-2-21-14(18)10-4-3-7-11-17-15(19)12-8-5-6-9-13(12)16(17)20/h5-6,8-9H,2-4,7,10-11H2,1H3
• InChI Key: XXTMIJMXYCDROT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCN1C(=O)C2=CC=CC=C2C1=O

Description

1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanoic acid ethyl ester is a useful research compound. Its molecular formula is C16H19NO4 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound was prepared according to the procedure used to prepare 1,3-dihydro-1,3-dioxo-2H-isoindoleoctanoic acid ethyl ester. Thus, a mixture of 62.3 g (0.265 mole) of 6-bromohexanoic acid ethyl ester (ethyl 6-bromocapronate, 95%, Fluka) and 52.4 g (0.277 mole) of potassium phthalimide (98%, Aldrich) in 200 mL of dimethylformamide gave 67 g (87%) of crude title compound as a viscous oil. A 2.0 g sample of this oil was purified by high-pressure liquid chromatography (Waters Associates Prep LC/System 500A; PrepPak® 500 silica; ethyl acetate-hexanes, 1:10; flow rate 200 mL/min). Fractions containing title compound were combined and the solvents evaporated under reduced pressure to give 1.9 g (95% recovery) of colorless liquid.

Synthesis routes and methods II

Procedure details